Cas no 1038285-69-6 (2-methyl-2-(2-methylbutyl)aminopropan-1-ol)

• Product Name: 2-methyl-2-(2-methylbutyl)aminopropan-1-ol
• CAS No: 1038285-69-6
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5156606
• PubChem ID: 43207248
• Update Time: 2026-03-04

2-methyl-2-(2-methylbutyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-methyl-2-[(2-methylbutyl)amino]-
• 2-methyl-2-(2-methylbutyl)aminopropan-1-ol

• Inchi： 1S/C9H21NO/c1-5-8(2)6-10-9(3,4)7-11/h8,10-11H,5-7H2,1-4H3
• InChI Key： YMEJMLMQOLKNHZ-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NCC(C)CC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-methyl-2-(2-methylbutyl)aminopropan-1-ol

2-Methyl-2-(2-Methylbutyl)Aminopropan-1-Ol: A Comprehensive Overview

2-Methyl-2-(2-Methylbutyl)Aminopropan-1-Ol, also known by its CAS number 1038285-69-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and industrial applications. This compound is characterized by its unique structure, which combines an amino group with a hydroxyl group, making it a valuable intermediate in various chemical syntheses. Recent advancements in synthetic methodologies and its applications have further highlighted its potential in modern chemical industries.

The molecular structure of 2-Methyl-2-(2-Methylbutyl)Aminopropan-1-Ol consists of a propane backbone with a methyl group attached to the second carbon, along with a 2-methylbutyl amino group and a hydroxyl group. This configuration imparts the compound with unique physical and chemical properties, such as high reactivity and the ability to form stable intermediates in reaction pathways. Researchers have recently explored its role in the synthesis of advanced polymers, where its ability to act as a cross-linking agent has been pivotal in developing high-performance materials.

One of the most notable applications of 1038285-69-6 is in the pharmaceutical industry, where it serves as a key intermediate in the production of bioactive compounds. Studies published in leading journals have demonstrated its potential in drug delivery systems, particularly in the development of targeted therapies. Its ability to form stable amine bonds has made it an essential component in the synthesis of peptides and other bioactive molecules.

In addition to its pharmaceutical applications, 2-Methyl-2-(2-Methylbutyl)Aminopropan-1-Ol has found significant use in industrial settings. Its role as a catalyst in organic reactions has been extensively studied, with recent research highlighting its efficiency in accelerating nucleophilic substitutions and condensation reactions. This has led to its adoption in large-scale manufacturing processes, where it contributes to the production of high-quality chemical intermediates.

The synthesis of 1038285-69-6 has also been a focal point for chemists aiming to optimize production methods. Traditional methods involve multi-step reactions that often require harsh conditions; however, recent breakthroughs have introduced more sustainable approaches. For instance, researchers have developed catalytic systems that enable the synthesis of this compound under mild conditions, significantly reducing energy consumption and environmental impact.

Moreover, the compound's stability under various environmental conditions has made it an attractive option for use in green chemistry initiatives. Its resistance to degradation and ability to function effectively under diverse pH levels have positioned it as a key player in eco-friendly chemical processes.

In conclusion, 2-Methyl-2-(2-Methylbutyl)Aminopropan-1-Ol (CAS No: 1038285-69-6) is a multifaceted compound with applications spanning across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, underscore its importance as a valuable tool for modern chemists and engineers.